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Compound of Interest

Compound Name: (-)-GB-1a

Cat. No.: B593241 Get Quote

Note on (-)-GB-1a: The compound "(-)-GB-1a" is not a standard identifier found in the scientific

literature. These application notes are based on two plausible interpretations of the query:

Garcinia Biflavonoid 1 (GB1), a natural product from Garcinia kola, and Girinimbine, a

carbazole alkaloid from Murraya koenigii. Both compounds are actively studied for their

interactions with protein targets.

Garcinia Biflavonoid 1 (GB1) for Studying Protein-
Ligand Interactions
Introduction: Garcinia Biflavonoid 1 (GB1) is a major active component of Garcinia kola seeds.

It has been reported to have a range of biological activities, including the regulation of glucose

and lipid metabolism.[1] Studies suggest that GB1 exerts its effects by interacting with key

regulatory proteins, making it an interesting tool for studying protein-ligand interactions in the

context of metabolic diseases.

Protein Targets and Signaling Pathways: The primary protein target identified for GB1 is the

Peroxisome Proliferator-Activated Receptor alpha (PPARα).[2][3] GB1 has been shown to

upregulate the expression of PPARα and SIRT6, which are crucial regulators of lipid

metabolism and fatty acid oxidation.[2][3] The interaction of GB1 with PPARα suggests it may

act as a modulator of this nuclear receptor, influencing the transcription of its target genes.

Signaling Pathway of Garcinia Biflavonoid 1 (GB1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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